2-(4-bromophenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)propanamide
• InChI: InChI=1S/C18H27BrN2O2/c1-12(23-15-8-6-13(19)7-9-15)16(22)20-14-10-17(2,3)21-18(4,5)11-14/h6-9,12,14,21H,10-11H2,1-5H3,(H,20,22)
• InChI Key: GVZVOJIOZFZMNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CC(NC(C1)(C)C)(C)C)OC2=CC=C(C=C2)Br
• Molecular Formula: C18H27BrN2O2
• Molecular Weight: 383.3 g/mol

Description

2-(4-bromophenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is a synthetic compound that belongs to the class of piperidine derivatives. It is commonly referred to as BPP or BPP-12. BPP-12 has been extensively studied for its potential applications in the field of medicine and biochemical research.

Mechanism of Action

The mechanism of action of BPP-12 is not fully understood, but it is believed to act as a neuroprotective agent by preventing cell death in neurons. BPP-12 has been shown to activate the Akt signaling pathway, which is involved in cell survival and growth. BPP-12 also inhibits the production of reactive oxygen species (ROS), which can cause oxidative stress and damage to cells.
Biochemical and Physiological Effects:
BPP-12 has been shown to have a range of biochemical and physiological effects. It can reduce inflammation in the brain by inhibiting the production of pro-inflammatory cytokines. BPP-12 can also protect neurons from oxidative stress and reduce cell death. Additionally, BPP-12 has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

BPP-12 has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities with high purity. BPP-12 is also readily soluble in water, which makes it easy to administer to animals. However, BPP-12 has some limitations for lab experiments. It has a short half-life in the body, which means that it needs to be administered frequently to maintain therapeutic levels. Additionally, BPP-12 has not been extensively studied in humans, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of BPP-12. One area of research is to further understand the mechanism of action of BPP-12 and how it can be used to treat neurodegenerative diseases. Additionally, BPP-12 could be studied for its potential applications in other areas of medicine, such as cancer treatment. Finally, more research is needed to understand the safety and efficacy of BPP-12 in humans.

Scientific Research Applications

BPP-12 has been studied extensively for its potential applications in the field of medicine and biochemical research. It has been shown to have neuroprotective effects and can prevent cell death in neurons. BPP-12 has also been shown to have anti-inflammatory effects and can reduce inflammation in the brain. Additionally, BPP-12 has been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.